Cas no 126398-85-4 (1-Me ether-5-(3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenyl)-1,2,4-benzenetriol)

• Product Name: 1-Me ether-5-(3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenyl)-1,2,4-benzenetriol
• CAS No: 126398-85-4
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• CID: 2066830
• PubChem ID: 14487957
• Update Time: 2025-04-21

1-Me ether-5-(3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenyl)-1,2,4-benzenetriol Chemical and Physical Properties

Names and Identifiers

• 1-Me ether-5-(3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenyl)-1,2,4-benzenetriol
• 4-Methoxy-5-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,3-benzenediol
• 4-methoxy-5-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl]benzene-1,3-diol
• 1,3-Benzenediol, 4-methoxy-5-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
• CHEBI:192324
• DTXSID001120677
• CHEMBL484444
• 4-methoxy-5-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]benzene-1,3-diol
• 126398-85-4

• Inchi： 1S/C27H40O3/c1-20(2)10-7-11-21(3)12-8-13-22(4)14-9-15-23(5)16-17-24-18-25(28)19-26(29)27(24)30-6/h10,12,14,16,18-19,28-29H,7-9,11,13,15,17H2,1-6H3/b21-12+,22-14+,23-16+
• InChI Key： IYYFMQHGUZBMKD-MLAGYPMBSA-N
• SMILES： O(C)C1C(=CC(=CC=1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O)O

Computed Properties

• Exact Mass: 412.29774513g/mol
• Monoisotopic Mass: 412.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids